(2E)-3-[4-(methylsulfanyl)phenyl]prop-2-enoic acid

Catalog No.
S6571804
CAS No.
140134-65-2
M.F
C10H10O2S
M. Wt
194.3
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
(2E)-3-[4-(methylsulfanyl)phenyl]prop-2-enoic acid

CAS Number

140134-65-2

Product Name

(2E)-3-[4-(methylsulfanyl)phenyl]prop-2-enoic acid

Molecular Formula

C10H10O2S

Molecular Weight

194.3
(2E)-3-[4-(methylsulfanyl)phenyl]prop-2-enoic acid, commonly known as MSP, is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields of research and industry. MSP belongs to the family of chalcones, which are considered as promising candidates for drug discovery and development. In this paper, we will provide an overview of MSP, discussing its definition, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.
MSP, with the molecular formula C10H10O2S, is a yellow powder with a melting point of approximately 150°C. This compound is an unsaturated carboxylic acid that contains a thiol group and a double bond. MSP is a member of the chalcone family, which are organic compounds that consist of an aromatic ring and a three-carbon alpha,beta-unsaturated carbonyl system. Chalcones have been reported to possess a wide range of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, antitumor, antioxidant, and antiviral properties.
MSP has a molecular weight of 194.25 g/mol and a density of 1.3 g/cm3 at room temperature. The compound is sparingly soluble in water but soluble in common organic solvents such as ethanol, acetone, and chloroform. MSP exhibits a strong absorption band in the ultraviolet region, making it suitable for spectroscopic analysis.
MSP can be synthesized via a variety of methods, including Claisen-Schmidt condensation, aldol condensation, and Knoevenagel condensation. The methods involve the reaction of 4-methylthiophenol with different aldehydes or ketones in the presence of a suitable base. MSP can be characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), ultraviolet-visible (UV-Vis) spectroscopy, and infrared (IR) spectroscopy.
NMR spectroscopy is commonly used for the identification and quantification of MSP. MS and IR spectroscopy can also be used for the qualitative and quantitative analysis of MSP. UV-Vis spectroscopy is often used to determine the purity and concentration of MSP.
Several studies have demonstrated that MSP possesses various biological activities. MSP has been reported to exhibit antitumor activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. Moreover, MSP has been identified as a potential agent for the treatment of diabetes due to its ability to inhibit alpha-glucosidase and alpha-amylase enzymes. Additionally, MSP has been reported to possess antibacterial, antifungal, and antiviral activities.
Although MSP has shown promising biological activities, its toxicological properties must be evaluated to determine its safety for use in scientific experiments. Several studies have reported that MSP is relatively safe and non-toxic. However, more research is required to determine the exact toxicological profile of MSP.
MSP has several potential applications in scientific experiments. It can be used as a model compound for the discovery and development of new anticancer agents. Moreover, MSP can be used as a lead compound for the development of new antidiabetic drugs. Additionally, MSP can be used as a model compound for the development of new antimicrobial agents.
Recent research has focused on the synthesis and biological evaluation of MSP and its derivatives. Several studies have reported the potent anticancer, antidiabetic, and antimicrobial activities of MSP and its derivatives. Moreover, research is underway to explore the potential applications of MSP in the field of nanotechnology.
MSP has several potential implications in various fields of research and industry. In the pharmaceutical industry, MSP can be used as a lead compound for the development of new drugs for the treatment of cancer and diabetes. Additionally, MSP can be used as a chemical probe for the study of various biological processes. Furthermore, MSP has potential applications in the field of nanotechnology, as it can be used as a precursor for the synthesis of nanoparticles.
Although MSP has shown promising biological activities, its limitations must be taken into account. Future research should focus on the optimization of MSP synthesis methods and the evaluation of its toxicological properties. Furthermore, more studies are required to determine the mechanism of action of MSP and its derivatives. Future research should also explore the potential applications of MSP in various fields, including nanotechnology and drug delivery.
In conclusion, MSP is a promising compound that has gained attention in the scientific community due to its potential applications in various fields of research and industry. MSP and its derivatives possess potent anticancer, antidiabetic, and antimicrobial activities, making them suitable candidates for drug discovery and development. Moreover, MSP has potential applications in the field of nanotechnology. Future research should focus on the optimization of MSP synthesis methods and the evaluation of its toxicological properties.

Purity

95 ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )

Dates

Last modified: 08-25-2023

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